Cas no 2231670-05-4 (tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate)

• Product Name: tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate
• CAS No: 2231670-05-4
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5711435
• PubChem ID: 135396032
• Update Time: 2026-03-11

tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl(2R)-3-amino-2-methylazetidine-1-carboxylate
• DTXSID401140114
• (2R)-3-Amino-1-Boc-2-methylazetidine
• 1-Azetidinecarboxylic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester, (2R)-
• D79130
• 2231670-05-4
• tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate

• Inchi： 1S/C9H18N2O2/c1-6-7(10)5-11(6)8(12)13-9(2,3)4/h6-7H,5,10H2,1-4H3/t6-,7?/m1/s1
• InChI Key： KMNTYEYDNBONGP-ULUSZKPHSA-N
• SMILES： O(C(C)(C)C)C(N1CC([C@H]1C)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate

Comprehensive Overview of tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate (CAS No. 2231670-05-4)

tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate (CAS No. 2231670-05-4) is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its azetidine ring and tert-butyl carboxylate protecting group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders.

The growing interest in chiral amines and heterocyclic compounds has propelled the demand for tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate. Researchers are increasingly exploring its applications in asymmetric synthesis and medicinal chemistry, driven by the need for enantioselective catalysts and high-purity intermediates. Recent studies highlight its potential in designing kinase inhibitors and GPCR modulators, aligning with trends in personalized medicine and targeted therapies.

One of the most searched questions related to this compound is: "What is the role of tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate in drug development?" The answer lies in its ability to introduce stereochemical complexity into molecular frameworks, enhancing binding affinity and selectivity. Additionally, its carbamate protection ensures stability during multi-step syntheses, addressing challenges in peptide mimetics and protease-resistant drug design.

From an industrial perspective, CAS No. 2231670-05-4 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in flow chemistry and enzymatic resolution have improved the scalability of its production, reducing waste and energy consumption. These advancements resonate with the pharmaceutical industry's shift toward environmentally friendly processes, a topic frequently searched by professionals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate. Purity and enantiomeric excess are key quality metrics, as impurities can significantly impact downstream applications. This underscores the importance of quality control in synthetic chemistry, another hot topic among researchers.

In summary, tert-butyl (2R)-3-amino-2-methylazetidine-1-carboxylate (CAS No. 2231670-05-4) exemplifies the intersection of chiral synthesis and drug discovery. Its relevance to biocatalysis, structure-activity relationships, and process optimization ensures its continued prominence in scientific literature and industrial applications.